Cas no 1694484-78-0 (2-Methoxy-5-(methylsulfanyl)pentan-1-amine)

• Product Name: 2-Methoxy-5-(methylsulfanyl)pentan-1-amine
• CAS No: 1694484-78-0
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• CID: 5698298
• PubChem ID: 103090510
• Update Time: 2025-05-22

2-Methoxy-5-(methylsulfanyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(methylsulfanyl)pentan-1-amine
• EN300-1293772
• 1694484-78-0
• 1-Pentanamine, 2-methoxy-5-(methylthio)-
• 2-Methoxy-5-(methylsulfanyl)pentan-1-amine

• Inchi： 1S/C7H17NOS/c1-9-7(6-8)4-3-5-10-2/h7H,3-6,8H2,1-2H3
• InChI Key： JCHICQQWUOAYMN-UHFFFAOYSA-N
• SMILES： S(C)CCCC(CN)OC

Computed Properties

• Exact Mass: 163.10308534g/mol
• Monoisotopic Mass: 163.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 0.969±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±30.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Methoxy-5-(methylsulfanyl)pentan-1-amine

Comprehensive Overview of 2-Methoxy-5-(methylsulfanyl)pentan-1-amine (CAS No. 1694484-78-0)

2-Methoxy-5-(methylsulfanyl)pentan-1-amine (CAS No. 1694484-78-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique methoxy and methylsulfanyl functional groups, offers versatile applications due to its molecular structure. Researchers and industry professionals are increasingly exploring its potential in drug synthesis, flavor enhancement, and as a building block for advanced materials.

The growing interest in 2-Methoxy-5-(methylsulfanyl)pentan-1-amine is driven by its role in addressing modern challenges such as sustainable chemistry and green synthesis. With the rise of eco-friendly and biodegradable chemical solutions, this compound stands out for its potential to reduce environmental impact. Its low toxicity profile and compatibility with green solvents make it a candidate for sustainable industrial applications, aligning with global trends toward circular economy practices.

One of the most frequently searched questions about CAS No. 1694484-78-0 revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and distillation are commonly employed to achieve high-purity yields. Additionally, its stability under various pH conditions and thermal resistance are topics of interest for researchers optimizing its use in catalysis and polymer chemistry. These properties make it a valuable intermediate in multi-step synthetic pathways.

In the pharmaceutical sector, 2-Methoxy-5-(methylsulfanyl)pentan-1-amine is being investigated for its potential as a bioactive scaffold. Its structural motifs are analogous to those found in natural products, making it a promising candidate for drug discovery. Recent studies highlight its role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating metabolic disorders and neurological conditions. This aligns with the increasing demand for precision medicine and targeted therapies.

From a commercial perspective, the demand for CAS No. 1694484-78-0 is rising due to its applications in flavor and fragrance industries. Its sulfur-containing moiety contributes to unique olfactory properties, making it suitable for creating umami flavors and aromatic compounds. As consumers seek novel and exotic sensory experiences, this compound is gaining traction in the development of next-generation food additives and perfumes.

Another area of exploration for 2-Methoxy-5-(methylsulfanyl)pentan-1-amine is its use in material science. Its ability to form stable complexes with metals and polymers opens doors for applications in conductive materials and nanotechnology. Researchers are examining its potential in creating self-healing coatings and smart textiles, which are highly sought after in the tech and fashion industries. This interdisciplinary appeal underscores its versatility.

Safety and regulatory compliance are critical considerations for handling CAS No. 1694484-78-0. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments away from oxidizing agents—are recommended to maintain its integrity. Regulatory bodies like the FDA and REACH have guidelines for its use in consumer products, ensuring its safe integration into various applications.

In conclusion, 2-Methoxy-5-(methylsulfanyl)pentan-1-amine (CAS No. 1694484-78-0) is a multifaceted compound with broad applicability across industries. Its unique chemical properties, combined with its alignment with sustainability and innovation trends, position it as a valuable asset in scientific and commercial endeavors. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future technologies and products.